Cas no 62663-01-8 (2,2,2-Trideuterioacetonitrile)

• Product Name: 2,2,2-Trideuterioacetonitrile
• CAS No: 62663-01-8
• MF: C₂H₃N
• MW: 45.0630600452423
• CID: 957092
• Update Time: 2025-08-03

2,2,2-Trideuterioacetonitrile Chemical and Physical Properties

Names and Identifiers

• ACETONITRILE-2-13C-D3, 99 ATOM 13C, 99 .5 ATOM D
• trideuterio-[2-13C]acetonitrile
• D3]
• 2,2,2-Trideuterioacetonitrile

• Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1D3
• InChI Key： WEVYAHXRMPXWCK-KQORAOOSSA-N
• SMILES： N#C[13C]([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.863 g/mL at 25 °C(lit.)
• Boiling Point: 81 °C(lit.)
• Flash Point: 42 °F

2,2,2-Trideuterioacetonitrile Security Information

• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： 16-27-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,2,2-Trideuterioacetonitrile

Professional Introduction to 2,2,2-Trideuterioacetonitrile (CAS No. 62663-01-8)

2,2,2-Trideuterioacetonitrile, with the chemical formula CD₃CN, is a specialized deuterated derivative of acetonitrile. This compound has garnered significant attention in the field of pharmaceutical research and synthetic chemistry due to its unique properties and applications. As a fully deuterated version of acetonitrile, it offers a range of advantages in chemical synthesis, particularly in the development of drug candidates where isotopic labeling can influence metabolic stability and pharmacokinetic profiles.

The molecular structure of CAS No. 62663-01-8 features a carbon backbone with three deuterium atoms substituting hydrogen in the methyl group, while the nitrile functional group remains intact. This substitution not only enhances the compound's resistance to certain types of chemical reactions but also makes it an attractive candidate for use in dynamic nuclear polarization (DNP) NMR spectroscopy, a technique that significantly accelerates the acquisition of high-resolution NMR data.

In recent years, the demand for deuterated compounds like 2,2,2-Trideuterioacetonitrile has surged due to their role in producing "heavy" analogs of pharmaceuticals. These analogs are designed to mimic the behavior of their protiated counterparts while offering improved metabolic stability or altered pharmacokinetic properties. For instance, drugs labeled with deuterium atoms have been shown to exhibit longer half-lives and reduced clearance rates in vivo, which can lead to more effective therapeutic outcomes.

One of the most compelling applications of CAS No. 62663-01-8 is in the realm of drug discovery and development. The nitrile group in this compound serves as a versatile handle for further functionalization, allowing chemists to construct complex molecular frameworks efficiently. Researchers have leveraged this property to synthesize novel intermediates that are crucial for developing next-generation therapeutics targeting various diseases.

The use of fully deuterated solvents such as 2,2,2-Trideuterioacetonitrile has also become increasingly prevalent in analytical chemistry. Deuteration can suppress unwanted background signals in NMR spectra, enabling researchers to obtain clearer and more accurate structural information about molecules under investigation. This capability is particularly valuable when studying large biomolecules like proteins and peptides, where spectral overlap can be a significant challenge.

Advances in synthetic methodologies have further expanded the utility of CAS No. 62663-01-8. Modern techniques such as catalytic hydrogenation and metal-catalyzed coupling reactions have made it possible to incorporate deuterium atoms into target molecules with high precision and yield. These advancements have not only streamlined the production process but also opened new avenues for exploring structure-activity relationships (SAR) in drug design.

The pharmaceutical industry has taken notice of these developments and has started incorporating deuterated building blocks like CD₃CN into their pipelines. Several companies are currently conducting clinical trials on drugs that incorporate deuterium atoms at key positions predicted to enhance their efficacy or reduce side effects. Preliminary results from these trials are promising, suggesting that isotopic labeling can be a powerful tool for optimizing drug candidates.

Beyond pharmaceuticals, CAS No. 62663-01-8 finds applications in materials science and specialty chemicals. Its unique isotopic composition makes it an excellent solvent for certain high-performance polymers and coatings where traditional solvents may pose challenges due to their reactivity or environmental impact.

The future prospects for 2,2,2-Trideuterioacetonitrile appear bright as research continues to uncover new uses for deuterated compounds. Innovations in synthetic chemistry and analytical techniques are expected to drive further adoption of this compound across multiple industries. As scientists gain deeper insights into how isotopic substitution affects molecular behavior, the potential applications for CD₃CN are likely to expand even further.

In conclusion,CAS No. 62663-01-8 represents a cornerstone compound in modern chemical research with far-reaching implications for drug development and industrial applications. Its unique properties make it an indispensable tool for chemists seeking to push the boundaries of synthetic possibilities while delivering innovative solutions tailored to contemporary scientific challenges.